1-(p-Tolyl)-3-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)urea
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Description
1-(p-Tolyl)-3-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)urea is a useful research compound. Its molecular formula is C20H23N3O3 and its molecular weight is 353.422. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Applications in Supramolecular Chemistry :
- Glycolurils, which include compounds similar to the one , have found applications in various scientific fields. They are used as building blocks in supramolecular chemistry due to their pharmacologically active properties (such as antibacterial and neurotropic agents) and their role in the synthesis of explosives and gelators. This highlights the versatility of these compounds in different research areas (Kravchenko et al., 2018).
Advances in Catalytic Syntheses :
- Research has shown that compounds like 1-(p-Tolyl)-3-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)urea can be synthesized using catalytic oxidative carbonylation. This method offers an efficient way to produce high-value molecules from simple building blocks, which is crucial in the field of green chemistry and sustainable development (Mancuso et al., 2015).
Role in Drug Development :
- Such compounds have also been utilized in the development of drugs, as seen in a study where they contributed to a new and efficient synthesis of the antiepileptic drug Trileptal®. This showcases the pharmaceutical relevance of these compounds (Lohse et al., 2001).
Potential in Molecular Physics and Material Science :
- In molecular physics, these compounds have been studied for their structural properties and potential applications in nonlinear optical materials. This indicates their significance in material science, particularly in developing new materials with unique optical properties (Tanak et al., 2010).
Properties
IUPAC Name |
1-(4-methylphenyl)-3-(3,3,5-trimethyl-4-oxo-2H-1,5-benzoxazepin-7-yl)urea |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N3O3/c1-13-5-7-14(8-6-13)21-19(25)22-15-9-10-17-16(11-15)23(4)18(24)20(2,3)12-26-17/h5-11H,12H2,1-4H3,(H2,21,22,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MSWAMRWYRBPQQT-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)NC2=CC3=C(C=C2)OCC(C(=O)N3C)(C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N3O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.